Cas no 103539-46-4 (Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate)

• Product Name: Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate
• CAS No: 103539-46-4
• MF: C₆H₇F₆NO₂
• MW: 239.115702867508
• CID: 6221862
• PubChem ID: 13526774
• Update Time: 2025-10-29

Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2886731
• methyl 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
• EN300-6296677
• 103539-46-4
• Methyl 4,4,4,4',4',4'-hexafluoro-dl-valinate
• Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate

• Inchi： 1S/C6H7F6NO2/c1-15-4(14)2(13)3(5(7,8)9)6(10,11)12/h2-3H,13H2,1H3
• InChI Key： KSIDOGURSVEJEZ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 239.03809744g/mol
• Monoisotopic Mass: 239.03809744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate

Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate (CAS No. 103539-46-4): A Comprehensive Overview

Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate, identified by the CAS registry number 103539-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a butanoate backbone. The presence of both amino and trifluoromethyl groups introduces intriguing chemical properties that make it a valuable molecule for various applications.

The synthesis of Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate involves advanced organic synthesis techniques. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound. This approach not only reduces reaction time but also minimizes side reactions, ensuring a high-quality product.

One of the most notable aspects of this compound is its potential in drug development. The amino group and trifluoromethyl substituents contribute to its pharmacokinetic properties, making it a promising candidate for bioactive molecules. Recent research has highlighted its ability to modulate specific biological pathways, which could lead to novel therapeutic agents for conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate has shown promise in materials science. Its fluorinated structure imparts unique physical properties, such as high thermal stability and low surface energy. These characteristics make it a potential candidate for advanced materials used in electronics and aerospace industries.

The chemical stability of this compound is another area of active research. Studies have demonstrated that the trifluoromethyl groups significantly enhance its resistance to hydrolysis and oxidation. This stability is crucial for applications requiring long-term performance under harsh conditions.

From an environmental perspective, understanding the degradation pathways of Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate is essential for assessing its ecological impact. Recent investigations have revealed that under specific microbial conditions, the compound undergoes biodegradation through enzymatic cleavage of the ester bond. This knowledge is vital for ensuring sustainable practices in its production and disposal.

In conclusion, Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate (CAS No. 103539-46-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties continue to attract the attention of researchers worldwide. As ongoing studies uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial applications.